Cas no 128302-68-1 ((R)-Ethyl-2-isocyanatopropanoate)

• Product Name: (R)-Ethyl-2-isocyanatopropanoate
• CAS No: 128302-68-1
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 1222850
• PubChem ID: 7568610
• Update Time: 2025-04-20

(R)-Ethyl-2-isocyanatopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-isocyanato-, ethyl ester, (R)- (9CI)
• Ethyl (2R)-2-isocyanatopropanoate
• 128302-68-1
• (R)-Ethyl-2-isocyanatopropanoate

• Inchi： 1S/C6H9NO3/c1-3-10-6(9)5(2)7-4-8/h5H,3H2,1-2H3/t5-/m1/s1
• InChI Key： PFIQRPNWLUAMOF-RXMQYKEDSA-N
• SMILES： O(CC)C([C@@H](C)N=C=O)=O

Computed Properties

• Exact Mass: 143.05827
• Monoisotopic Mass: 143.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives